N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide

Specification

• CAS No.: 905661-22-5
• Molecular Formula: C18H14F4N2O2
• Molecular Weight: 366.3 g/mol
• IUPAC Name: N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide
• Standard InChI: InChI=1S/C18H14F4N2O2/c19-13-2-1-3-15(8-13)24-10-14(9-16(24)25)23-17(26)11-4-6-12(7-5-11)18(20,21)22/h1-8,14H,9-10H2,(H,23,26)
• Standard InChI Key: FAAIZQCBKKIFHK-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)C3=CC=C(C=C3)C(F)(F)F
• Canonical SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)F)NC(=O)C3=CC=C(C=C3)C(F)(F)F

Introduction

N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide is a complex organic compound that combines several functional groups, including a benzamide moiety, a trifluoromethyl group, and a fluorophenyl-substituted oxopyrrolidine ring. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and structural uniqueness.

Synthesis and Preparation

The synthesis of N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide would typically involve multiple steps, including the formation of the oxopyrrolidine ring, introduction of the fluorophenyl group, and attachment of the benzamide moiety. Specific synthesis protocols are not detailed in the available literature, but general methods for similar compounds involve reactions such as amide coupling and ring formation reactions.

Biological Activity and Applications

While specific biological activity data for N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide is not available, compounds with similar structures are often investigated for their potential as pharmaceutical agents. The presence of fluorine atoms and a trifluoromethyl group can enhance lipophilicity and metabolic stability, which are desirable properties in drug candidates.

Research Findings and Future Directions

Research on compounds like N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide is ongoing, with a focus on understanding their biological activities and optimizing their chemical structures for therapeutic applications. Future studies may involve in vitro and in vivo testing to assess efficacy and safety profiles.

Note:

The specific compound N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-4-(trifluoromethyl)benzamide is not directly referenced in the provided sources. The information is inferred based on related compounds and general principles of organic chemistry.